Cas no 83925-76-2 (2H-Thiopyran-3(4H)-one, dihydro-2-methyl-, 1,1-dioxide)

• Product Name: 2H-Thiopyran-3(4H)-one, dihydro-2-methyl-, 1,1-dioxide
• CAS No: 83925-76-2
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 668231
• PubChem ID: 12789281
• Update Time: 2025-04-19

2H-Thiopyran-3(4H)-one, dihydro-2-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3(4H)-one, dihydro-2-methyl-, 1,1-dioxide
• 2-methyl-1,1-dioxothian-3-one
• 2-Methyl-1lambda~6~-thiane-1,1,3-trione
• 83925-76-2
• DTXSID40509906

• Inchi： 1S/C6H10O3S/c1-5-6(7)3-2-4-10(5,8)9/h5H,2-4H2,1H3
• InChI Key： QCOPWTQHYKWKDP-UHFFFAOYSA-N
• SMILES： S1(CCCC(C1C)=O)(=O)=O

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.6Ų